Cas no 89179-79-3 (3-methyl-5-isoxazolecarbohydrazide)

• Product Name: 3-methyl-5-isoxazolecarbohydrazide
• CAS No: 89179-79-3
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD12827525
• CID: 711228
• PubChem ID: 22629142
• Update Time: 2025-04-24

3-methyl-5-isoxazolecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Methylisoxazole-5-carbohydrazide
• 3-methyl-1,2-oxazole-5-carbohydrazide
• 3-methyl-5-isoxazolecarbohydrazide(SALTDATA: FREE)
• 5-Isoxazolecarboxylicacid, 3-methyl-, hydrazide
• 5-Isoxazolecarboxylicacid,3-methyl-,hydrazide(7CI,9CI)
• 3-Methyl-5-isoxazolecarbohydrazide
• 3-Methyl-isoxazol-5-carbonsaeure-hydrazid
• 3-methylisoxazol-5-yl hydrazide
• 3-methyl-isoxazole-5-carboxylic acid hydrazide
• DTXSID60627090
• SCHEMBL7362697
• AKOS009013669
• MFCD12827525
• 89179-79-3
• BS-36345
• FT-0726222
• 3-methyl-5-isoxazolecarbohydrazide

• MDL： MFCD12827525
• Inchi： 1S/C5H7N3O2/c1-3-2-4(10-8-3)5(9)7-6/h2H,6H2,1H3,(H,7,9)
• InChI Key： FMMNGIIARGTKKU-UHFFFAOYSA-N
• SMILES： O1C(C(NN)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 141.05400
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• PSA: 81.15000
• LogP: 0.67770

Additional information on 3-methyl-5-isoxazolecarbohydrazide

3-Methylisoxazole-5-carbohydrazide: A Comprehensive Overview

3-Methylisoxazole-5-carbohydrazide, identified by the CAS number 89179-79-3, is a compound of significant interest in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically isoxazoles, which are widely studied due to their unique structural properties and potential applications in drug design and material science.

The molecular structure of 3-Methylisoxazole-5-carbohydrazide consists of an isoxazole ring substituted with a methyl group at position 3 and a carbohydrazide group at position 5. The isoxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, contributes to the compound's stability and reactivity. The carbohydrazide group, on the other hand, introduces nucleophilic properties, making it a valuable moiety in various chemical reactions.

Recent studies have highlighted the potential of 3-Methylisoxazole-5-carbohydrazide in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anticancer drug discovery. The compound's ability to form stable bonds with other functional groups makes it an ideal candidate for medicinal chemistry applications.

In addition to its pharmacological significance, 3-Methylisoxazole-5-carbohydrazide has also been investigated for its role in material science. Its structural versatility allows for the creation of advanced materials with tailored properties, such as high thermal stability and mechanical strength. These attributes make it a promising candidate for applications in polymer chemistry and nanotechnology.

The synthesis of 3-Methylisoxazole-5-carbohydrazide involves a multi-step process that typically begins with the preparation of the isoxazole ring followed by substitution reactions to introduce the methyl and carbohydrazide groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing yield.

From an environmental perspective, understanding the degradation pathways of 3-Methylisoxazole-5-carbohydrazide is crucial for assessing its ecological impact. Studies have shown that the compound undergoes hydrolytic cleavage under specific conditions, leading to the formation of less complex molecules. These findings are essential for developing sustainable practices in chemical manufacturing.

In conclusion, 3-Methylisoxazole-5-carbohydrazide, CAS number 89179-79-3, stands as a versatile compound with diverse applications across multiple disciplines. Its structural features, combined with recent research advancements, position it as a key player in both academic and industrial settings. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is likely to expand further.